Cas no 622392-04-5 (2-Bromo-5-iodopyrazine)
2-Bromo-5-iodopyrazine structure
Product Name:2-Bromo-5-iodopyrazine
CAS No:622392-04-5
MF:C4H2BrIN2
MW:284.880551815033
MDL:MFCD08061602
CID:501735
PubChem ID:21931200
Update Time:2025-09-26
2-Bromo-5-iodopyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-iodopyrazine
- Pyrazine,2-bromo-5-iodo-
- 2-Iodo-5-bromopyrazine
- 5-bromo-2-iodopyrazine
- 2-bromo-5-iodo-pyrazine
- Pyrazine, 2-bromo-5-iodo-
- PubChem22622
- 2-bromanyl-5-iodanyl-pyrazine
- SYNQUEST 3H32-S-X3
- OHTQHZVNZWWYFD-UHFFFAOYSA-N
- SBB054462
- CI0015
- 2-Bromo-5-iodopyrazine, AldrichCPR
- RP06672
- PB27853
- EN000821
- BC004810
- AB0041829
- 2-Iodo-5-bromo pyrazine
- DTXSID90620271
- DB-002240
- SCHEMBL376745
- DTXCID20571025
- MFCD08061602
- 622392-04-5
- EN300-101509
- SY040771
- XZA39204
- Q-103344
- AKOS005256871
- CS-W019448
- PS-7198
-
- MDL： MFCD08061602
- Inchi： 1S/C4H2BrIN2/c5-3-1-8-4(6)2-7-3/h1-2H
- InChI Key： OHTQHZVNZWWYFD-UHFFFAOYSA-N
- SMILES： IC1C=NC(=CN=1)Br
Computed Properties
- Exact Mass: 283.84500
- Monoisotopic Mass: 283.84461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 80.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8
- XLogP3: 1.5
Experimental Properties
- Melting Point: 95-97°C
- PSA: 25.78000
- LogP: 1.84370
2-Bromo-5-iodopyrazine Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazard Category Code： 36/37/38
- Safety Instruction： 26
-
Hazardous Material Identification：
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
2-Bromo-5-iodopyrazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-5-iodopyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY040771-5g |
2-Bromo-5-iodopyrazine |
622392-04-5 | ≥97% | 5g |
¥202.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY040771-10g |
2-Bromo-5-iodopyrazine |
622392-04-5 | ≥97% | 10g |
¥404.00 | 2025-04-13 | |
| Chemenu | CM104263-5g |
2-bromo-5-iodopyrazine |
622392-04-5 | 95%+ | 5g |
$111 | 2021-08-06 | |
| Chemenu | CM104263-10g |
2-bromo-5-iodopyrazine |
622392-04-5 | 95%+ | 10g |
$216 | 2021-08-06 | |
| Chemenu | CM104263-25g |
2-bromo-5-iodopyrazine |
622392-04-5 | 95%+ | 25g |
$570 | 2021-08-06 | |
| Alichem | A099000240-5g |
5-Bromo-2-iodopyrazine |
622392-04-5 | 98% | 5g |
$284.20 | 2023-09-01 | |
| Alichem | A099000240-10g |
5-Bromo-2-iodopyrazine |
622392-04-5 | 98% | 10g |
$458.26 | 2023-09-01 | |
| Alichem | A099000240-25g |
5-Bromo-2-iodopyrazine |
622392-04-5 | 98% | 25g |
$770.77 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LN802-20g |
2-Bromo-5-iodopyrazine |
622392-04-5 | 97% | 20g |
1935.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LN802-200mg |
2-Bromo-5-iodopyrazine |
622392-04-5 | 97% | 200mg |
65.0CNY | 2021-07-12 |
2-Bromo-5-iodopyrazine Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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